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beta-Scillarenin beta-Scillarenin Scillarenin is a 3beta-hydroxy steroid and a 14beta-hydroxy steroid. It derives from a bufanolide.
Brand Name: Vulcanchem
CAS No.: 465-22-5
VCID: VC0127669
InChI: InChI=1S/C24H32O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,13-14,17-20,25,27H,4-5,7-12H2,1-2H3/t17-,18+,19-,20+,22-,23+,24-/m0/s1
SMILES: CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O
Molecular Formula: C24H32O4
Molecular Weight: 384.5 g/mol

beta-Scillarenin

CAS No.: 465-22-5

Reference Standards

VCID: VC0127669

Molecular Formula: C24H32O4

Molecular Weight: 384.5 g/mol

beta-Scillarenin - 465-22-5

CAS No. 465-22-5
Product Name beta-Scillarenin
Molecular Formula C24H32O4
Molecular Weight 384.5 g/mol
IUPAC Name 5-[(3S,8R,9S,10R,13R,14S,17R)-3,14-dihydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
Standard InChI InChI=1S/C24H32O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,13-14,17-20,25,27H,4-5,7-12H2,1-2H3/t17-,18+,19-,20+,22-,23+,24-/m0/s1
Standard InChIKey OVUOVMIMOCJILI-KFZANIOBSA-N
Isomeric SMILES C[C@]12CC[C@@H](C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O
SMILES CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O
Canonical SMILES CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O
Description Scillarenin is a 3beta-hydroxy steroid and a 14beta-hydroxy steroid. It derives from a bufanolide.
Synonyms (3β)-3,14-Dihydroxybufa-4,20,22-trienolide; 3β,14-Dihydroxybufa-4,20,22-trienolide; 3β-Scillarenin; Cardiogenin; NSC 234669; Scillarenin A; Scillarenine; β-Scillarenin;
PubChem Compound 12315393
Last Modified Nov 11 2021
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